Boc-(R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid

• IUPAC Name: (3R)-3-(4-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
• InChI Key: WRVBNEFIXONNFA-LLVKDONJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC=C(C=C1)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC(=O)O)C1=CC=C(C=C1)F
• Molecular Formula: C14H18FNO4
• DSSTOX Substance ID: DTXSID201145306
• Molecular Weight: 283.29 g/mol
• CAS RN: 479064-94-3

Description

“Boc-®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” is a chemical compound with the molecular formula C15H20FNO4 and a molecular weight of 297.32. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of “Boc-®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” can be found in various chemical databases. The structure is based on its molecular formula, C15H20FNO4.

Chemical Reactions Analysis

The N-Boc group in compounds can be selectively deprotected using oxalyl chloride in methanol. This reaction takes place under room temperature conditions for 1–4 hours with yields up to 90%.

Physical And Chemical Properties Analysis

“Boc-®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” has a predicted boiling point of 449.3±40.0 °C and a predicted density of 1.192±0.06 g/cm3. It should be stored in a sealed container in a dry room.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Probes : Non-protein amino acids, like (2R,3R)- and (2R,3S)-3-fluoroprolines, were synthesized for studying cis/trans isomerization of amino acyl-proline peptide bonds. These compounds, including N-Boc-protected versions, were derived from hydroxyproline, demonstrating the utility of Boc-(R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid in synthesizing optically pure materials (Demange et al., 2001).

• Development of Foldameric β-Sheets : Fluoro-aryl substituted α,β2,3-peptides, prepared from Boc-(R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid, are used in the development of antiparallel β-sheets. These peptides exhibit features like fluorine presence for non-covalent interactions and aryl groups for π-stacking, making them significant in biomedical applications (Bucci et al., 2019).

• Synthesis of Fluorinated Amino Acids : This compound is involved in the asymmetric synthesis of various fluorinated amino acids, crucial for studying protein structures and interactions (Monclus et al., 1995).

• Preparation of N-Boc-Protected Amino Acids : The compound plays a role in the efficient synthesis of N-Boc-protected amino acids, demonstrating its utility in peptide synthesis and modification (Loffet et al., 1989).

Biomedical Applications

• Protein-Protein Interaction Modulators : Peptides containing β2,3-fluoro amino acid, derived from Boc-(R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid, are appealing for developing proteolytically stable foldameric β-sheets as modulators of protein-protein interactions (Bucci et al., 2019).

Chemical and Thermal Analysis

• Thermal Decomposition Analysis : Studies on the thermal decomposition of non-natural amino acids like tert-butoxycarbonyl-p-fluoro-phenylalanine (a related compound) provide insights into their stability and potential applications in various chemical processes (Cai et al., 2000).

Safety and Hazards

“Boc-®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” is classified as an irritant. It may cause skin and eye irritation, and may also cause respiratory irritation. It is advised to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contact with skin and eyes.